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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the fundamental techniques for synthesizing
colloidal gold solutions, tailored for professionals new to the field. We will delve into the most
common and reliable methods, offering detailed experimental protocols and quantitative data to
ensure reproducibility and control over nanoparticle characteristics. This document aims to
serve as a foundational resource, enabling researchers to confidently produce gold
nanoparticles for a variety of applications, from drug delivery to diagnostics.

Introduction to Colloidal Gold

Colloidal gold, a suspension of gold nanoparticles (AuNPSs) in a fluid, typically water, has been
a subject of scientific interest for centuries due to its unique optical, electronic, and catalytic
properties. These properties are highly dependent on the size and shape of the nanoparticles,
making the synthesis process a critical step in their application. For beginners, mastering a
reliable synthesis technique is paramount for successful research and development.

This guide will focus on two of the most well-established and accessible methods for
synthesizing spherical gold nanoparticles: the Turkevich method and the Brust-Schiffrin
method.

The Turkevich Method: Citrate Reduction of
Chloroauric Acid
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The Turkevich method, first reported in 1951, is a simple and widely used aqueous-phase
synthesis that produces relatively monodisperse spherical gold nanoparticles.[1] The process
involves the reduction of a gold salt, typically chloroauric acid (HAuClas), by a weak reducing
agent, most commonly sodium citrate.[2][3]

Reaction Mechanism and the Role of Citrate

The synthesis of gold nanopatrticles via the Turkevich method is a nucleation and growth
process.[4] Initially, the gold ions (Au3*) are reduced to gold atoms (Au®) by the citrate.[5]
These atoms then aggregate to form small nuclei. Subsequent gold ions are reduced on the
surface of these nuclei, causing them to grow into larger nanoparticles.

Sodium citrate plays a dual role in this synthesis:

e Reducing Agent: It reduces Au3* to Au®. This reduction is temperature-dependent and
typically carried out at or near the boiling point of water.[5]

o Capping Agent: Citrate ions adsorb onto the surface of the newly formed gold nanoparticles,
creating a negatively charged layer.[6] This layer provides electrostatic stabilization,
preventing the nanoparticles from aggregating and precipitating out of the solution.[7]

The overall chemical reaction can be complex, but a simplified representation is:

2HAuUCls + 3NasCeHsO7 — 2Au + 3CsHeOs + 8HCI + 3CO2 + 3Na* + 3CI~

Factors Influencing Nanoparticle Size

The final size of the gold nanoparticles synthesized by the Turkevich method is primarily
influenced by the molar ratio of citrate to gold.[8] Generally, a higher citrate-to-gold ratio
results in smaller nanopatrticles.[8] This is because a higher concentration of citrate leads to the
formation of more nuclei, resulting in a larger number of smaller particles.[8] Other factors that
can affect the particle size include the reaction temperature, the rate of addition of the citrate
solution, and the pH of the reaction mixture.[9]

Quantitative Data Summary

The following table summarizes the expected nanoparticle size based on varying synthesis
parameters in the Turkevich method.
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HAuCla Sodium Citrate ] Resulting
. . Citrate:Au Temperature .
Concentration  Concentration . Nanoparticle
Molar Ratio (°C) .
(mM) (mM) Diameter (nm)
1.0 3.4 3.4:1 100 ~20
0.5 1.7 3.4:1 100 ~40
1.0 1.1 1.1:1 100 ~50
1.0 5.0 5:1 100 ~15

Note: These values are approximate and can vary based on specific experimental conditions.

The Brust-Schiffrin Method: Two-Phase Synthesis

The Brust-Schiffrin method, developed in 1994, is a versatile technique for producing highly
stable, organic-soluble gold nanoparticles with excellent control over their size.[3] This method
involves the transfer of gold ions from an aqueous solution to an organic solvent using a
phase-transfer catalyst, followed by reduction with a strong reducing agent in the presence of a
thiol capping agent.[10]

Reaction Mechanism

The key steps in the Brust-Schiffrin method are:

o Phase Transfer: Chloroaurate ions (AuCla™~) are transferred from an aqueous solution to an
immiscible organic solvent (e.g., toluene) using a phase-transfer catalyst such as
tetraoctylammonium bromide (TOAB).

e Reduction: A strong reducing agent, typically sodium borohydride (NaBHa4), is added to the
organic phase to reduce Au3* to Au®.[11]

 Stabilization: An alkanethiol (e.g., dodecanethiol) is present in the organic phase and binds
strongly to the surface of the gold nanoparticles as they form. This thiol monolayer provides
steric stabilization and prevents aggregation.[3]

Factors Influencing Nanoparticle Size
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The size of the gold nanoparticles produced by the Brust-Schiffrin method is primarily
controlled by the molar ratio of thiol to gold. A higher thiol-to-gold ratio generally leads to
smaller nanopatrticles, as the thiol molecules cap the growing nanoparticles and limit their size.

Quantitative Data Summary

The following table provides a summary of expected nanoparticle sizes based on different thiol-
to-gold ratios in the Brust-Schiffrin method.

. . Resulting

Dodecanethiol Thiol:Au Molar ]
HAuUCIls (mmol) . Nanoparticle

(mmol) Ratio .

Diameter (nm)

0.25 0.25 11 5-6
0.25 0.50 21 3-4
0.25 1.25 5:1 15-2

Note: These values are approximate and can vary based on specific experimental conditions.

Experimental Protocols
Turkevich Method Protocol

Materials:

Hydrogen tetrachloroaurate(lll) trihydrate (HAuCla-3H20)

Trisodium citrate dihydrate (NasCsHs07:2H20)

Deionized water

Glassware (cleaned with aqua regia and rinsed thoroughly with deionized water)
Procedure:
e Prepare a 1.0 mM solution of HAuUCls in deionized water.

e Prepare a 34 mM solution of sodium citrate in deionized water.
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 In a round-bottom flask equipped with a condenser, bring 50 mL of the 1.0 mM HAuCla
solution to a rolling boil with vigorous stirring.[4]

e Rapidly add 5 mL of the 34 mM sodium citrate solution to the boiling HAuCla solution.[4]

e The solution will undergo a series of color changes, from pale yellow to colorless, then to a
deep red or burgundy.[4]

e Continue boiling and stirring for 15-30 minutes.
 Allow the solution to cool to room temperature while continuing to stir.

» Store the colloidal gold solution in a clean, dark glass bottle at 4°C.

Brust-Schiffrin Method Protocol

Materials:

e Hydrogen tetrachloroaurate(lll) trihydrate (HAuCla-3H20)

e Tetraoctylammonium bromide (TOAB)

e Toluene

» Dodecanethiol

e Sodium borohydride (NaBHa4)

e Ethanol

» Deionized water

Procedure:

 Dissolve 30 mg of HAuCls-3H20 in 10 mL of deionized water.

e Dissolve 80 mg of TOAB in 20 mL of toluene.
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» Combine the two solutions in a separatory funnel and shake vigorously for 5-10 minutes. The
organic layer should turn a deep orange color as the gold ions are transferred.

» Separate and collect the organic layer.

¢ Add a specific amount of dodecanethiol to the organic solution (refer to the table above for
desired patrticle size).

e Prepare a fresh solution of 25 mg of NaBHa4 in 10 mL of ice-cold deionized water.

o Add the NaBHa4 solution dropwise to the organic solution with vigorous stirring. The solution
should turn dark brown/black.

o Continue stirring for at least 3 hours.
» Remove the solvent under reduced pressure.

» Wash the resulting nanoparticles with ethanol and centrifuge to remove excess thiol and
TOAB. Repeat this step several times.

» The purified nanoparticles can be redispersed in a suitable organic solvent.

Characterization of Colloidal Gold Solutions

Accurate characterization of the synthesized gold nanopatrticles is crucial to ensure they meet
the requirements for the intended application. The primary characteristics of interest are size,
size distribution, shape, and stability.

UV-Visible Spectroscopy

UV-Vis spectroscopy is a quick and straightforward method for the preliminary characterization
of colloidal gold.[12] Gold nanoparticles exhibit a characteristic surface plasmon resonance
(SPR) peak in the visible region of the spectrum.[12] For spherical gold nanoparticles, this
peak is typically located between 515 and 550 nm.[13] The position and shape of the SPR
peak are sensitive to the size, shape, and aggregation state of the nanoparticles.[12] As the
particle size increases, the SPR peak shifts to longer wavelengths (a red shift).

Dynamic Light Scattering (DLS)
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Dynamic Light Scattering (DLS) is a widely used technique for measuring the hydrodynamic
diameter and size distribution of nanoparticles in a colloidal suspension.[2][14] DLS measures
the fluctuations in scattered light intensity caused by the Brownian motion of the particles.[15]
This information is then used to calculate the particle size. It is important to note that DLS
measures the hydrodynamic diameter, which includes the nanoparticle core and any capping
agents or solvent layers associated with it.[16]

Transmission Electron Microscopy (TEM)

Transmission Electron Microscopy (TEM) provides direct visualization of the nanoparticles,
allowing for the determination of their size, shape, and morphology with high resolution.[17] For
TEM analysis, a small drop of the diluted colloidal gold solution is deposited onto a TEM grid
(typically a carbon-coated copper grid) and allowed to dry.[1][18]

Visualizations
Experimental Workflow for Colloidal Gold Synthesis

Preparation

Purification (Brust-Schiffrin)
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Caption: General experimental workflow for the synthesis and characterization of colloidal

gold.

Chemical Pathway of the Turkevich Method
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Caption: Simplified chemical pathway for the Turkevich synthesis of gold nanoparticles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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